5-Bromo-4-hydroxy-2-methoxy-6-methylpyrimidine

• IUPAC Name: 5-bromo-2-methoxy-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C6H7BrN2O2/c1-3-4(7)5(10)9-6(8-3)11-2/h1-2H3,(H,8,9,10)
• InChI Key: QOOWQXAFRNALKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)OC)Br
• Molecular Formula: C6H7BrN2O2
• DSSTOX Substance ID: DTXSID60615578
• Molecular Weight: 219.04 g/mol
• CAS RN: 55996-07-1

Description

“5-Bromo-4-hydroxy-2-methoxy-6-methylpyrimidine” is a chemical compound with the molecular formula C6H7BrN2O2 and a molecular weight of 219.04. It is also known by other synonyms such as “5-bromo-2-methoxy-6-methylpyrimidin-4-ol” and "5-bromo-2-methoxy-6-methyl-1H-pyrimidin-4-one".

Synthesis Analysis

The synthesis of pyridine derivatives, including “5-Bromo-4-hydroxy-2-methoxy-6-methylpyrimidine”, can be achieved using whole cells of Burkholderia sp. MAK1. This method involves the conversion of different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives.

Molecular Structure Analysis

The molecular structure of “5-Bromo-4-hydroxy-2-methoxy-6-methylpyrimidine” consists of a pyrimidine ring substituted with bromo, hydroxy, methoxy, and methyl groups.

Chemical Reactions Analysis

The oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 is a promising method for the preparation of various pyridin-5-ols and pyridin-N-oxides. This method has been demonstrated to be effective in converting different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-Bromo-4-hydroxy-2-methoxy-6-methylpyrimidine” include its molecular formula (C6H7BrN2O2), molecular weight (219.04), and its various synonyms.

Scientific Research Applications

Antiviral Activity of Pyrimidine Derivatives

A study by Hocková et al. (2003) explored the antiviral activity of pyrimidine derivatives, focusing on their efficacy against DNA and retroviruses. The research outlined the synthesis of 2,4-diamino-6-hydroxypyrimidines with various substitutions, including the synthesis of 5-methyl derivatives through cross-coupling of a 5-bromo compound. These compounds exhibited significant antiretroviral activity, especially against human immunodeficiency virus (HIV) and Moloney murine sarcoma virus, with the 5-methyl derivative showing pronounced activity (Hocková et al., 2003).

Synthesis and Structural Analysis

Research on efficient synthesis methods for pyrimidine and pyridine derivatives has been reported. For instance, Morgentin et al. (2009) described a high-yielding synthesis route for 5-hydroxypyrimidin-2-yl acetate, highlighting the utility of halogen reactivity in functionalizing pyrimidine analogues (Morgentin et al., 2009). Similarly, Šterk et al. (2012) presented a concise method for preparing key pyrimidine precursors for rosuvastatin synthesis, utilizing selective bromination of the methyl group in pyrimidine (Šterk et al., 2012).

Methodological Advances in Pyrimidine Chemistry

Medina et al. (2006) developed a mild synthetic procedure for converting 5-bromopyrimidines to 5-hydroxypyrimidines, demonstrating the method's applicability to compounds with sensitive functional groups (Medina et al., 2006). This approach underscores the adaptability of 5-Bromo-4-hydroxy-2-methoxy-6-methylpyrimidine and its analogues in various synthetic applications.